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Introduction Terbinafine is a synthetic allylamine antifungal agent widely used for the treatment
of fungal infections of the skin and nails (onychomycosis)[1][2]. Marketed under brand names
like Lamisil, it is effective against a broad spectrum of dermatophytes[2][3]. Terbinafine
hydrochloride is the salt form, which is a white crystalline powder freely soluble in methanol and
suitable for pharmaceutical formulations[2].

Mechanism of Action Terbinafine functions by specifically inhibiting squalene epoxidase, a key
enzyme in the fungal ergosterol biosynthesis pathway[2][3]. The inhibition of this enzyme leads
to a deficiency in ergosterol, an essential component of the fungal cell membrane, and a toxic
intracellular accumulation of squalene, resulting in fungal cell death[2][3]. The enzyme in fungi
is sufficiently different from its mammalian counterpart (which produces cholesterol) to allow for
selective toxicity[2].

Synthetic Strategy The synthesis of Terbinafine can be achieved through several routes. A
common and industrially relevant approach involves a coupling reaction to form the
characteristic enyne structure. The protocol detailed below follows a strategy involving the
initial alkylation of N-methyl-1-naphthalenemethanamine to form a chloroallylamine
intermediate, followed by a nickel-catalyzed coupling reaction with a tert-butylacetylene
derivative to yield Terbinafine[4]. The final step involves converting the Terbinafine free base to
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its hydrochloride salt for enhanced stability and purity. This method avoids the use of highly
toxic reagents like acrolein, which were part of earlier laboratory-scale syntheses[4][5].

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of action of Terbinafine.
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Caption: Overall workflow for the synthesis of Terbinafine HCI.

Experimental Protocols

This protocol is adapted from a method described in patent literature, focusing on a nickel-
catalyzed coupling reaction[4]. Researchers should conduct their own risk assessments and
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adhere to all institutional safety guidelines.

Step 1: Synthesis of N-(trans-3-chloro-2-propenyl)-N-methyl-1-naphthalenemethanamine
(Intermediate 4)

This intermediate is synthesized via the alkylation of (1-naphthylmethyl)methanamine with 1,3-
dichloropropene([4].

o Materials:

o N-methyl-1-naphthalenemethanamine (Compound 2)

o 1,3-dichloropropene (Compound 3)

o Anhydrous Potassium Carbonate (K2CO3s)

o Acetonitrile (CH3CN)

e Procedure:

o In a reaction vessel equipped with a stirrer and condenser, charge N-methyl-1-
naphthalenemethanamine and acetonitrile.

o Add anhydrous potassium carbonate to the mixture.

o Slowly add 1,3-dichloropropene to the suspension while stirring.

o Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

o Once the reaction is complete, cool the mixture to room temperature.

o Filter off the inorganic salts and wash the filter cake with acetonitrile.

o Concentrate the filtrate under reduced pressure to obtain the crude product, N-(trans-3-
chloro-2-propenyl)-N-methyl-1-naphthalenemethanamine (Intermediate 4). The crude
product may be used directly in the next step or purified by column chromatography.
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Step 2: Synthesis of Terbinafine Free Base (Compound 1)

This step involves the coupling of Intermediate 4 with a tert-butylacetylene derivative using a
nickel catalyst[4].

o Materials:

o tert-Butylacetylene (Compound 5)

o n-Butyllithium (n-BulLi) in heptane

o Toluene

o Tetrahydrofuran (THF)

o Nickel(ll) Chloride (NiCl2)

o N-(trans-3-chloro-2-propenyl)-N-methyl-1-naphthalenemethanamine (Intermediate 4)

o 5% EDTA disodium salt solution

o Aqueous Ammonia (NH4OH)

e Procedure:

[e]

To an inert reactor under a nitrogen atmosphere, add tert-butylacetylene and toluene.

o Heat the solution to approximately 80°C.

o Slowly add n-butyllithium in heptane over 30 minutes, resulting in a white suspension. Stir
for an additional 2 hours at 80°C to form the lithium salt of tert-butylacetylene.

o Cool the suspension to 50°C.

o In a separate addition funnel, dissolve Intermediate 4 in THF.

o Add the solution of Intermediate 4 and the catalyst, Nickel(ll) Chloride (NiCl2), to the
reactor.
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o Heat the reaction mixture to 90-95°C for 1-4 hours, monitoring for completion by HPLC[4].
o Cool the mixture to 20-25°C.

o Begin work-up by adding water, a 5% aqueous solution of EDTA disodium salt, and
agueous ammonia to quench the reaction and chelate the nickel catalyst[4].

o Add toluene to extract the product. Stir the mixture, then separate the organic and

aqueous phases.
o Re-extract the aqueous phase with toluene.
o Combine the organic phases and wash with water.

o Concentrate the organic phase under reduced pressure to yield crude Terbinafine free
base as an oil.

Step 3: Synthesis and Purification of Terbinafine Hydrochloride

The crude Terbinafine base is converted to its hydrochloride salt and purified by
recrystallization[4].

e Materials:
o Crude Terbinafine base
o Acetone
o 32% Aqueous Hydrochloric Acid (HCI)
e Procedure:
o Dissolve the crude Terbinafine base obtained from Step 2 in acetone.

o Slowly add 32% aqueous hydrochloric acid dropwise to the solution. A suspension will
form.

o Stir the suspension for 30 minutes at room temperature (20°C).
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o Cool the mixture to between -5°C and -10°C and continue stirring for an additional 2.5
hours to maximize precipitation[4].

o Filter the precipitate using a Buchner funnel.
o Wash the collected solid with cold acetone.
o Dry the white solid product at 40°C in a vacuum oven to a constant weight.

o The final product is Terbinafine HCI with a purity typically exceeding 99.5% (as measured
by HPLC)[4].

Quantitative Data Summary

The following tables provide an example of the quantities and yields for each step, adapted
from patent literature for illustrative purposes[4]. Actual amounts should be scaled and
calculated based on specific laboratory needs.

Table 1: Reactants for Terbinafine Synthesis

= Compound Molar Mass ( Example Example

e

- Name g/mol) Moles (mol) Mass/Volume
tert-

2 82.15 0.343 28.2¢
Butylacetylene
n-Butyllithium

2 _ 64.06 0.394 142 mL
(25% in heptane)
N-(trans-3-
chloro-2-

2 propenyl)-N- 245.75 0.247 66.7 g (crude)
methyl-1-
naphthalene...
Nickel(ll)

2 , , 129.60 0.0037 480 mg
Chloride (NiCl2)
Crude

3 291.44 0.0572 19.2¢g

Terbinafine Base
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| 3| 32% Aqueous HCI | 36.46 | 0.0631 | 6.2 mL |

Table 2: Product Yields and Purity

Product Theoretical  Actual Yield . Purity
Step . Yield (%)
Name Yield (g) (9) (HPLC)
Crude
2 Terbinafine 7209 62.8 ¢ 87.0% 87.3%
Base

| 3 | Terbinafine HCI | 18.7 g | 10.8 g | 57.5% | >99.8% |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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